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Compound of Interest

Compound Name: Tribromoacetic acid

Cat. No.: B166820 Get Quote

Technical Support Center: Tribromoacetic Acid
Welcome to the technical support center for tribromoacetic acid. This resource is designed for

researchers, scientists, and drug development professionals to ensure the safe and effective

handling of tribromoacetic acid in a laboratory setting. Below you will find frequently asked

questions and troubleshooting guides related to its incompatibility with strong oxidizing agents

and bases.

Frequently Asked Questions (FAQs)
Q1: What is tribromoacetic acid and what are its primary hazards?

Tribromoacetic acid (TBAA) is a halogenated acetic acid with the chemical formula C₂HBr₃O₂.

It appears as a white to yellowish crystalline powder.[1][2] The primary hazard associated with

tribromoacetic acid is its corrosivity; it can cause severe skin burns and eye damage.[2][3][4]

It is stable under normal conditions but is incompatible with strong oxidizing agents and bases.

[5][6][7][8]

Q2: Why is tribromoacetic acid incompatible with strong bases? What happens when they are

mixed?

As a strong acid (predicted pKa of approximately 0.22), tribromoacetic acid will undergo a

vigorous exothermic (heat-generating) neutralization reaction with strong bases.[5][8] This can

cause a rapid increase in temperature and pressure, potentially leading to boiling, splashing of
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corrosive materials, and container rupture. The reaction involves the transfer of a proton from

the acid to the base.[9]

Q3: Why is tribromoacetic acid incompatible with strong oxidizing agents?

Strong oxidizing agents can react with tribromoacetic acid in a way that may lead to a fire or

explosion.[10] Oxidizers can accelerate the decomposition of organic compounds like

tribromoacetic acid, potentially leading to a rapid release of energy and hazardous gases.[11]

This reaction can be spontaneous at room temperature or may be initiated by slight heating.

[10]

Q4: What are the hazardous decomposition products of these incompatible reactions?

When tribromoacetic acid decomposes, especially under heat or in reaction with incompatible

materials, it can release toxic and corrosive gases.[12] Hazardous decomposition and

combustion products include carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen

bromide (HBr) gas.[1][5][12] Hydrogen bromide is a particularly hazardous, corrosive gas.

Q5: What are some examples of strong bases and strong oxidizing agents to avoid mixing with

tribromoacetic acid?

It is crucial to prevent tribromoacetic acid from coming into contact with the substances listed

in the table below. This is not an exhaustive list, and any chemical with similar properties

should also be considered incompatible.

Q6: How should I properly store tribromoacetic acid?

Store tribromoacetic acid in a cool, dry, and well-ventilated area, away from incompatible

substances.[13] The container should be kept tightly closed.[13][12] It is also noted to be

sensitive to light and moisture, so storage in light-resistant, sealed containers is recommended.

[1] Store in a designated corrosives area.[13]

Data Summary
Table 1: Physicochemical Properties of Tribromoacetic
Acid
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Property Value

CAS Number 75-96-7[1][6]

Molecular Formula C₂HBr₃O₂[2][6]

Appearance White to light yellow crystalline powder[1][13]

Melting Point 130 - 133 °C[2]

Boiling Point 245 °C (decomposes)[2][12]

pKa ~0.22 (Predicted)[5][6][8]

Water Solubility Soluble[5][6][7][8]

Table 2: Incompatible Materials with Tribromoacetic Acid
Class Examples

Strong Bases

Sodium hydroxide, Potassium hydroxide,

Calcium hydroxide, Amines, Sodium

carbonate[14][15][16][17][18]

Strong Oxidizing Agents

Nitric acid, Perchloric acid, Peroxides (e.g.,

Hydrogen peroxide), Permanganates (e.g.,

Potassium permanganate), Chromates,

Hypochlorites[10][14][18][19]

Metals May be corrosive to metals[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tribromoacetic acid incompatibility with strong oxidizing
agents and bases]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166820#tribromoacetic-acid-incompatibility-with-
strong-oxidizing-agents-and-bases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b166820#tribromoacetic-acid-incompatibility-with-strong-oxidizing-agents-and-bases
https://www.benchchem.com/product/b166820#tribromoacetic-acid-incompatibility-with-strong-oxidizing-agents-and-bases
https://www.benchchem.com/product/b166820#tribromoacetic-acid-incompatibility-with-strong-oxidizing-agents-and-bases
https://www.benchchem.com/product/b166820#tribromoacetic-acid-incompatibility-with-strong-oxidizing-agents-and-bases
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166820?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

